Cas no 64109-72-4 (Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-, (11b,17b)-)
64109-72-4 structure
Product Name:Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-, (11b,17b)-
CAS No:64109-72-4
MF:C20H28O2
MW:300.435126304626
CID:511017
PubChem ID:23622130
Update Time:2025-04-19
Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-, (11b,17b)- Chemical and Physical Properties
Names and Identifiers
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- Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-, (11b,17b)-
- (8S,9S,11S,13S,14S,17S)-11-ethyl-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
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- Inchi: 1S/C20H28O2/c1-3-12-11-20(2)17(8-9-18(20)22)16-6-4-13-10-14(21)5-7-15(13)19(12)16/h5,7,10,12,16-19,21-22H,3-4,6,8-9,11H2,1-2H3/t12-,16-,17-,18-,19+,20-/m0/s1
- InChI Key: QUXNMGWLKZIPHL-QCUBTISBSA-N
- SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3[C@@H](CC)C[C@@]21C)O
Computed Properties
- Exact Mass: 300.20904
- Monoisotopic Mass: 300.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-, (11b,17b)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
64109-72-4 (Estra-1,3,5(10)-triene-3,17-diol,11-ethyl-, (11b,17b)-) Related Products
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- 57-91-0(Alpha-Estradiol)
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- 15183-37-6(Estetrol)
- 50-28-2(Estradiol)
- 50-27-1(Estriol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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